Cas no 1187930-07-9 (4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride)

• Product Name: 4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride
• CAS No: 1187930-07-9
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• MDL: MFCD03425485
• CID: 1082164
• PubChem ID: 45038152
• Update Time: 2025-05-20

4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-(pyridin-3-yl)butan-1-one dihydrochloride
• 4-amino-1-pyridin-3-ylbutan-1-one,dihydrochloride
• 4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride
• 4-AMINO-1-PYRIDIN-3-YL-BUTAN-1-ONE DIHYDROCHLORIDE
• AG-L-63941
• AK-37452
• CTK8F5665
• D84284
• MFCD03425485
• 1187930-07-9
• SB31318
• 4-Amino-1-(pyridin-3-yl)butan-1-onedihydrochloride
• 4-amino-1-pyridin-3-ylbutan-1-one;dihydrochloride
• 4-amino-1-(3-pyridinyl)-1-butanone, dihydrochloride, AldrichCPR
• CS-0341544

• MDL： MFCD03425485
• Inchi： 1S/C9H12N2O.2ClH/c10-5-1-4-9(12)8-3-2-6-11-7-8;;/h2-3,6-7H,1,4-5,10H2;2*1H
• InChI Key： NIGIIOXUSYLDIQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=NC=CC=1)CCCN

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų

Additional information on 4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride

Professional Introduction to 4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride (CAS No. 1187930-07-9)

4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride, with the chemical identifier CAS No. 1187930-07-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride incorporates both an amino group and a pyridine moiety, which are known to contribute to its pharmacological properties by interacting with various biological targets.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems and biological assays. This solubility profile is critical for its application in preclinical and clinical studies, where bioavailability and pharmacokinetic behavior are key factors in evaluating drug efficacy and safety.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride as a scaffold for developing novel therapeutic agents. Studies have demonstrated that the presence of the pyridine ring can modulate the binding affinity of the compound to specific enzymes and receptors, thereby influencing its pharmacological activity. For instance, modifications at the amino group and the pyridinyl substituent have been shown to enhance interactions with target proteins, leading to improved therapeutic outcomes.

In the realm of drug discovery, 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride has been explored as a potential intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing compounds with tailored biological activities. Researchers have leveraged its framework to develop inhibitors targeting various disease pathways, including those associated with neurological disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride is its potential in modulating neurotransmitter systems. The pyridine moiety is particularly relevant in this context, as it can interact with serotonin receptors and other neurotransmitter binding sites. Preliminary studies have suggested that derivatives of this compound may exhibit anxiolytic and antidepressant effects, making it a promising candidate for further investigation in mental health therapeutics.

The synthesis of 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more efficient production processes. These improvements not only reduce costs but also enhance scalability for industrial applications.

From a regulatory perspective, 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride must comply with Good Manufacturing Practices (GMP) and other quality standards to ensure its suitability for pharmaceutical use. Regulatory agencies require comprehensive characterization data, including spectroscopic analysis, thermal stability studies, and impurity profiling. These stringent requirements underscore the importance of robust analytical techniques in evaluating the quality and consistency of this compound.

The pharmacokinetic properties of 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride are another area of active research. Studies have examined its absorption, distribution, metabolism, excretion (ADME) profiles to better understand how it behaves within the body. These insights are crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, pharmacogenomic studies have explored how genetic variations among individuals may influence their response to this compound.

Future directions in research on 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride include exploring its role in combination therapies. By pairing this compound with other agents that target different disease mechanisms, researchers aim to achieve synergistic effects that could lead to more effective treatments. Furthermore, investigating its potential as a prodrug—a precursor that is converted into an active therapeutic within the body—could open new avenues for drug development.

The impact of computational biology on understanding the mechanisms of action of 4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride cannot be overstated. High-throughput screening (HTS) technologies have enabled rapid identification of compounds that interact with biological targets relevant to various diseases. Machine learning algorithms further enhance this process by predicting binding affinities and optimizing molecular structures based on large datasets.

In conclusion,4-Amino-1-(3-pyridinyl)-1-butanone Dihydrochloride (CAS No. 1187930-07-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable tool for discovering novel therapeutics. As research continues to uncover new applications for this molecule,4-amino-1-(3-pyridinyl)-1-butanone dihydrochloride is poised to play an important role in addressing some of today's most pressing medical challenges.